4-(4-fluorophenyl)-N-(4-nitrophenyl)-1,3-thiazol-2-amine

• IUPAC Name: 4-(4-fluorophenyl)-N-(4-nitrophenyl)-1,3-thiazol-2-amine
• InChI: InChI=1S/C15H10FN3O2S/c16-11-3-1-10(2-4-11)14-9-22-15(18-14)17-12-5-7-13(8-6-12)19(20)21/h1-9H,(H,17,18)
• InChI Key: BORRBENKYHZNGM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CSC(=N2)NC3=CC=C(C=C3)[N+](=O)[O-])F
• Molecular Formula: C15H10FN3O2S
• Molecular Weight: 315.3 g/mol

Description

4-(4-fluorophenyl)-N-(4-nitrophenyl)-1,3-thiazol-2-amine is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. This compound is also known as FN3 and has been synthesized using various methods. In

Mechanism of Action

The mechanism of action of FN3 is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. FN3 has been shown to inhibit the activity of histone deacetylases, which are enzymes involved in gene expression. It has also been shown to inhibit the activity of protein kinase C, which is involved in cell signaling.
Biochemical and Physiological Effects:
FN3 has been shown to have various biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and inhibition of amyloid beta peptide aggregation. FN3 has also been shown to have anti-inflammatory properties and may have potential as a treatment for inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of using FN3 in lab experiments is its high purity and yield. FN3 is also relatively easy to synthesize using various methods. One limitation of using FN3 in lab experiments is its potential toxicity. Further studies are needed to determine the safe dosage and potential side effects of FN3.

Future Directions

There are many potential future directions for research on FN3. One direction is to further explore its potential as an anticancer agent and as a treatment for Alzheimer's disease. Another direction is to investigate its potential as a treatment for inflammatory diseases. Further studies are also needed to determine the mechanism of action of FN3 and to identify potential side effects and safe dosage.

Scientific Research Applications

FN3 has been studied for its potential therapeutic applications, including its use as an anticancer agent and as a potential treatment for Alzheimer's disease. FN3 has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. It has also been shown to inhibit the aggregation of amyloid beta peptide, which is a hallmark of Alzheimer's disease.